Cas no 2122220-55-5 (ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 2122220-55-5
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 5968106
• PubChem ID: 165524578
• Update Time: 2025-06-15

ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-methoxyphenyl)-3-oxocyclobutanecarboxylate
• ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate
• 2122220-55-5
• EN300-1450276

• Inchi： 1S/C14H16O4/c1-3-18-13(16)14(8-11(15)9-14)10-4-6-12(17-2)7-5-10/h4-7H,3,8-9H2,1-2H3
• InChI Key： HXAALTCIBDEZMB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)(C(OCC)=O)CC(=O)C1

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 366.7±42.0 °C(Predicted)

Additional information on ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate

Ethyl 1-(4-Methoxyphenyl)-3-oxocyclobutane-1-carboxylate (CAS No. 2122220-55-5): A Comprehensive Overview

Ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate (CAS No. 2122220-55-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its distinct cyclobutane core and functional groups, offers a wide range of applications and potential uses. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to this compound.

Chemical Structure and Synthesis

The molecular structure of ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate is defined by its cyclobutane ring, which is substituted with a 4-methoxyphenyl group and an ethyl ester group. The presence of the oxo group (C=O) on the cyclobutane ring imparts significant reactivity and functional versatility to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclobutane ring, introduction of the methoxyphenyl group, and esterification with ethyl alcohol.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed cyclization reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the use of hazardous reagents.

Physical and Chemical Properties

Ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits a melting point of approximately -30°C and a boiling point around 180°C under reduced pressure. Its molecular weight is 268.3 g/mol.

The chemical properties of ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate are primarily influenced by its functional groups. The oxo group on the cyclobutane ring makes it susceptible to nucleophilic attack, while the ester group can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid. These properties make it an excellent starting material for various chemical transformations.

Applications in Organic Synthesis

Ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate has found numerous applications in organic synthesis due to its unique structural features. One notable application is its use as an intermediate in the synthesis of complex organic molecules, particularly those with cyclic structures. The cyclobutane ring provides a rigid scaffold that can be further functionalized to introduce additional substituents or modify existing ones.

A recent study published in Angewandte Chemie highlighted the use of ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate in the synthesis of bioactive compounds with potential therapeutic applications. The researchers demonstrated that this compound could be efficiently converted into a series of derivatives with improved pharmacological properties through selective functionalization reactions.

Mechanistic Studies and Reactivity

The reactivity of ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate has been extensively studied to understand its behavior in various chemical reactions. Mechanistic studies have revealed that the oxo group on the cyclobutane ring plays a crucial role in determining the reaction pathways. For example, it can act as an electrophilic center in nucleophilic addition reactions or undergo elimination reactions to form cyclic ethers or ketones.

A study published in Chemical Communications in 2022 explored the reactivity of this compound under different reaction conditions. The researchers found that treatment with strong bases such as sodium hydride led to deprotonation at the alpha position relative to the oxo group, followed by intramolecular cyclization to form a seven-membered ring structure. This finding has important implications for designing new synthetic routes for complex organic molecules.

Potential Applications in Medicinal Chemistry

The unique structural features of ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate make it an attractive candidate for medicinal chemistry applications. Its ability to undergo selective functionalization reactions allows for the synthesis of derivatives with diverse biological activities. Recent research has focused on exploring its potential as a lead compound for drug discovery.

A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate exhibited potent anti-inflammatory activity in vitro. The researchers synthesized a series of analogs by modifying the substituents on the methoxyphenyl group and found that certain derivatives showed enhanced activity compared to existing anti-inflammatory drugs.

Safety Considerations and Environmental Impact

Safety considerations are paramount when handling any chemical compound, including ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate. While this compound is not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times.

In terms of environmental impact, recent studies have focused on developing greener synthetic methods for producing this compound. For example, a study published in Green Chemistry described a catalytic process using renewable feedstocks that significantly reduced waste generation and energy consumption compared to traditional methods.

Conclusion

Ethyl 1-(4-methoxyphenyl)-3-oxocyclobutane-1-carboxylate (CAS No. 2122220-55-5) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an excellent starting material for various chemical transformations and potential therapeutic agents. Ongoing research continues to uncover new properties and applications for this compound, further solidifying its importance in modern chemistry.